Cas no 1503-98-6 (Cyclobutanecarboxamide)

• Product Name: Cyclobutanecarboxamide
• CAS No: 1503-98-6
• MF: C₅H₉NO
• MW: 99.1310613155365
• MDL: MFCD00029076
• CID: 117763
• PubChem ID: 1274476
• Update Time: 2025-11-06

Cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxamide
• carboxamidocyclobutane
• Cyclobutancarbamid
• cyclobutylamide
• Cyclobutylcarboxamide
• Cyclobutanecarboxilic acidaMide
• MFNYBOWJWGPXFM-UHFFFAOYSA-N
• SY026669
• AK117552
• ST2412748
• AB0012026
• F10059
• A809039
• Z33546656
• EN300-91936
• 1503-98-6
• CS-D0904
• AKOS005362472
• FT-0624151
• AS-12495
• AC-29431
• AMY32785
• MFCD00029076
• F1913-0022
• DTXSID60361563
• ALBB-016496
• DB-012887
• DTXCID20312612
• 622-833-4

• MDL： MFCD00029076
• Inchi： 1S/C5H9NO/c6-5(7)4-2-1-3-4/h4H,1-3H2,(H2,6,7)
• InChI Key： MFNYBOWJWGPXFM-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N

Computed Properties

• Exact Mass: 99.06840
• Monoisotopic Mass: 99.068413911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• Molecular Weight: 99.13
• XLogP3: 0.1

Experimental Properties

• Density: 1.108±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 267 °C (decomposition)
• Boiling Point: 254.7±7.0 ºC (760 Torr),
• Flash Point: 107.8±18.2 ºC,
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 43.09000
• LogP: 0.97210

Cyclobutanecarboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302; H319
• Warning Statement： P264; P270; P280; P301+P312; P305+P351+P338; P330; P337+P313; P501
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on Cyclobutanecarboxamide

Market Research and Analysis of Cyclobutanecarboxamide in Chemical-Biomedical Fields

The compound Cyclobutanecarboxamide, identified by the CAS number 1503-98-6, has garnered significant attention in the chemical-biomedical industry due to its unique properties and potential applications. This brief report aims to provide an in-depth analysis of the current market landscape, research advancements, and future prospects for Cyclobutanecarboxamide.

Recent studies have highlighted the role of Cyclobutanecarboxamide as a promising candidate in drug development, particularly in the design of bioactive molecules. Its cyclic structure and amide functionality make it a versatile building block for synthesizing compounds with diverse pharmacological activities. The compound has been explored in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective agents.

The global market for Cyclobutanecarboxamide is driven by increasing demand from pharmaceutical companies engaged in drug discovery and development. Key players in the industry are focusing on leveraging this compound's unique properties to create innovative treatments. Additionally, the rise of personalized medicine and targeted therapies has further fueled the interest in Cyclobutanecarboxamide as a potential lead compound.

From a supply chain perspective, the availability of Cyclobutanecarboxamide is influenced by its synthesis methods and scalability. While several synthetic routes have been reported in the literature, optimizing these processes for large-scale production remains a critical challenge. Suppliers are actively investing in improving manufacturing efficiency to meet the growing demand from both academic and industrial sectors.

In terms of market trends, emerging markets in Asia-Pacific are expected to contribute significantly to the growth of Cyclobutanecarboxamide demand. Countries such as China and India, with their robust pharmaceutical industries and increasing R&D investments, are likely to play pivotal roles in shaping the future of this compound's market.

To conclude, Cyclobutanecarboxamide (CAS 1503-98-6) stands at the intersection of cutting-edge research and commercial applications in the chemical-biomedical field. Its potential as a key component in drug development positions it as a valuable asset for both academic researchers and industry professionals. As the market continues to evolve, further advancements in synthesis techniques and application development will be crucial to unlocking its full potential.